Cas no 1174064-60-8 (2-Acetyl-5-iodo-2H-indazole)

• Product Name: 2-Acetyl-5-iodo-2H-indazole
• CAS No: 1174064-60-8
• MF: C₉H₇IN₂O
• MW: 286.069154024124
• MDL: MFCD11520128
• CID: 1072206
• PubChem ID: 45594316
• Update Time: 2025-05-21

2-Acetyl-5-iodo-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-5-iodo-2H-indazole
• 1-(5-iodoindazol-2-yl)ethanone
• Y7168
• W-204942
• AKOS027282768
• AS-8210
• Ethanone, 1-(5-iodo-2H-indazol-2-yl)-
• DTXSID30670715
• J-507700
• 1-(5-Iodo-2H-indazol-2-yl)ethanone
• 1174064-60-8
• 2-Acetyl-5-iodo-2H-indazole, 95%
• ZWB06460
• DB-061016
• 1-(5-Iodo-2H-indazol-2-yl)ethan-1-one
• CS-0321249
• MFCD11520128

• MDL： MFCD11520128
• Inchi： 1S/C9H7IN2O/c1-6(13)12-5-7-4-8(10)2-3-9(7)11-12/h2-5H,1H3
• InChI Key： JXZRYFOLDPVLCP-UHFFFAOYSA-N
• SMILES： IC1C=CC2C(C=1)=CN(C(C)=O)N=2

Computed Properties

• Exact Mass: 285.96000
• Monoisotopic Mass: 285.96031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 2.30100

Additional information on 2-Acetyl-5-iodo-2H-indazole

Comprehensive Overview of 2-Acetyl-5-iodo-2H-indazole (CAS No. 1174064-60-8): Properties, Applications, and Research Insights

The compound 2-Acetyl-5-iodo-2H-indazole (CAS No. 1174064-60-8) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and material science research. This iodinated indazole derivative features a unique structural framework, combining an acetyl group at the 2-position and an iodine substituent at the 5-position of the indazole ring. Such modifications make it a valuable intermediate for drug discovery, particularly in the development of kinase inhibitors and cancer therapeutics, aligning with current trends in precision medicine.

Recent studies highlight the growing demand for functionalized indazoles like 2-Acetyl-5-iodo-2H-indazole due to their role in modulating biological pathways. Researchers are actively exploring its potential in targeted protein degradation (PROTACs) and fluorescence labeling, addressing key questions such as "How do indazole derivatives improve drug bioavailability?" or "What are the latest advancements in iodine-containing bioactive molecules?" These topics resonate with search engine queries, reflecting the compound's relevance in cutting-edge science.

From a synthetic chemistry perspective, CAS 1174064-60-8 exemplifies the versatility of halogenated indazole scaffolds. The iodine atom facilitates cross-coupling reactions (e.g., Suzuki-Miyaura or Sonogashira couplings), enabling rapid diversification—a feature frequently searched by organic chemists. Its acetyl-protected nitrogen also offers selective deprotection strategies, making it adaptable for combinatorial libraries. Such properties align with industry needs for high-value building blocks in fragment-based drug design.

Environmental and regulatory considerations further enhance the appeal of 2-Acetyl-5-iodo-2H-indazole. Unlike heavier halogens, its iodine moiety presents lower ecological persistence while maintaining reactivity—a balance increasingly sought after in green chemistry initiatives. Discussions around "sustainable halogenation methods" or "biocompatible heterocycles" often reference such compounds, tying into broader sustainability trends.

Analytical characterization of this compound typically involves NMR spectroscopy (notably ¹H/¹³C) and mass spectrometry, with the iodine atom producing distinctive isotopic patterns—a technical detail frequently queried by analytical chemists. Computational studies also leverage its structure to model electron density distributions in iodinated systems, contributing to QSAR (Quantitative Structure-Activity Relationship) databases.

In material science, the planar geometry and π-conjugation of 2-Acetyl-5-iodo-2H-indazole have sparked interest in organic electronics. Its potential as a charge transport modulator in OLEDs or photovoltaic devices answers emerging searches like "indazole-based semiconductors" or "halogen-doped organic materials." This multidisciplinary applicability underscores its importance beyond traditional medicinal chemistry.

Ongoing research continues to uncover novel applications for CAS 1174064-60-8, from metal-organic frameworks (MOFs) to catalytic ligands. As synthetic methodologies evolve (e.g., photoredox catalysis or electrochemical iodination), this compound serves as a benchmark for optimizing regioselective functionalization—a hot topic in methodology papers.